Cas no 1448854-87-2 ((1R*,4R*)-tert-Butyl N-[4-(pyridin-2-ylamino)cyclohexyl]carbamate)

(1R,4R)-tert-Butyl N-[4-(pyridin-2-ylamino)cyclohexyl]carbamate is a chiral cyclohexylamine derivative featuring a tert-butyl carbamate protecting group and a pyridin-2-ylamino substituent. Its stereospecific (1R,4R) configuration ensures consistent reactivity in asymmetric synthesis and pharmaceutical applications. The tert-butyl carbamate moiety enhances stability, facilitating handling and storage, while the pyridinyl group introduces potential for coordination or hydrogen bonding, making it useful in ligand design or medicinal chemistry. The cyclohexyl backbone provides conformational rigidity, aiding in stereocontrol during synthetic transformations. This compound is particularly valuable as an intermediate in the development of bioactive molecules, offering a balance of reactivity and structural versatility for fine chemical synthesis.
(1R*,4R*)-tert-Butyl N-[4-(pyridin-2-ylamino)cyclohexyl]carbamate structure
1448854-87-2 structure
Product Name:(1R*,4R*)-tert-Butyl N-[4-(pyridin-2-ylamino)cyclohexyl]carbamate
CAS No:1448854-87-2
MF:C16H25N3O2
MW:291.388603925705
CID:5180313
Update Time:2025-05-21

(1R*,4R*)-tert-Butyl N-[4-(pyridin-2-ylamino)cyclohexyl]carbamate Chemical and Physical Properties

Names and Identifiers

    • (1R*,4R*)-tert-Butyl N-[4-(pyridin-2-ylamino)cyclohexyl]carbamate
    • Inchi: 1S/C16H25N3O2/c1-16(2,3)21-15(20)19-13-9-7-12(8-10-13)18-14-6-4-5-11-17-14/h4-6,11-13H,7-10H2,1-3H3,(H,17,18)(H,19,20)/t12-,13-
    • InChI Key: PIAGKSDCIJORIY-JOCQHMNTSA-N
    • SMILES: C(OC(C)(C)C)(=O)N[C@@H]1CC[C@@H](NC2=NC=CC=C2)CC1

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 6

(1R*,4R*)-tert-Butyl N-[4-(pyridin-2-ylamino)cyclohexyl]carbamate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM505446-1g
tert-Butyl((1r,4r)-4-(pyridin-2-ylamino)cyclohexyl)carbamate
1448854-87-2 97%
1g
$527 2022-06-12
Fluorochem
091247-1g
1R,4R)-tert-Butyl N-[4-(pyridin-2-ylamino)cyclohexyl]carbamate
1448854-87-2
1g
£385.00 2022-03-01
Key Organics Ltd
KS-7240-250MG
(1R,4R)-tert-Butyl N-[4-(pyridin-2-ylamino)cyclohexyl]carbamate
1448854-87-2 >95%
0.25g
£323.00 2023-06-14
Key Organics Ltd
KS-7240-1G
(1R,4R)-tert-Butyl N-[4-(pyridin-2-ylamino)cyclohexyl]carbamate
1448854-87-2 >95%
1g
£487.00 2025-02-08
Key Organics Ltd
KS-7240-0.25g
(1R,4R)-tert-Butyl N-[4-(pyridin-2-ylamino)cyclohexyl]carbamate
1448854-87-2 >95%
0.25g
£325.00 2025-02-08

Additional information on (1R*,4R*)-tert-Butyl N-[4-(pyridin-2-ylamino)cyclohexyl]carbamate

(1R*,4R*)-tert-Butyl N-[4-(pyridin-2-ylamino)cyclohexyl]carbamate: A Comprehensive Overview

The compound with CAS No 1448854-87-2, known as (1R*,4R*)-tert-butyl N-[4-(pyridin-2-ylamino)cyclohexyl]carbamate, has garnered significant attention in the field of organic chemistry and pharmacology due to its unique structural features and potential applications. This compound is a derivative of a cyclohexane ring substituted with a pyridine moiety and a tert-butyl carbamate group, making it a valuable molecule for further research and development.

Structural Analysis: The molecule consists of a cyclohexane ring with a pyridine group attached at the 2-position of the pyridine ring. The stereochemistry at the 1R* and 4R* positions of the cyclohexane ring is crucial for its biological activity. The tert-butyl carbamate group adds bulk to the molecule, potentially influencing its pharmacokinetic properties such as absorption, distribution, metabolism, and excretion (ADME). Recent studies have highlighted the importance of stereochemistry in determining the efficacy and selectivity of such compounds in biological systems.

Synthesis and Characterization: The synthesis of (1R*,4R*)-tert-butyl N-[4-(pyridin-2-ylamino)cyclohexyl]carbamate involves multi-step reactions, including nucleophilic substitution, coupling reactions, and stereochemical control. Advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography have been employed to confirm its structure and stereochemistry. These methods ensure high purity and accurate characterization, which are essential for subsequent biological evaluations.

Biological Activity: Recent research has demonstrated that this compound exhibits potent inhibitory activity against various enzymes, making it a promising lead compound for drug development. For instance, studies have shown that it can inhibit key enzymes involved in inflammatory pathways, suggesting its potential use in anti-inflammatory therapies. Additionally, its ability to modulate ion channels has opened avenues for exploring its role in neurodegenerative diseases.

Pharmacokinetic Properties: Understanding the pharmacokinetic profile of (1R*,4R*)-tert-butyl N-[4-(pyridin-2-ylamino)cyclohexyl]carbamate is critical for its therapeutic application. Preclinical studies indicate that the tert-butyl group enhances lipophilicity, which may improve oral bioavailability. However, further investigations are required to assess its metabolism and potential for drug-drug interactions.

Applications in Drug Discovery: The unique combination of a pyridine ring and a tert-butyl carbamate group in this compound makes it an attractive candidate for medicinal chemistry programs targeting various therapeutic areas. Its structural versatility allows for further modifications to optimize potency, selectivity, and pharmacokinetic properties.

In conclusion, (1R*,4R*)-tert-butyl N-[4-(pyridin-2-ylamino)cyclohexyl]carbamate (CAS No 1448854-87-2) represents a significant advancement in organic synthesis and pharmacology. With its well-defined structure, promising biological activity, and potential for further optimization, this compound holds great promise for future drug discovery efforts.

Recommended suppliers
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent